Cas no 2172386-77-3 (4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2172386-77-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5944875
• PubChem ID: 165516668
• Update Time: 2025-05-25

4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 4-[3-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• EN300-1500238
• 2172386-77-3

• Inchi： 1S/C28H34N2O5/c31-26(29-15-7-14-27(32)33)16-20(19-8-1-2-9-19)17-30-28(34)35-18-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,19-20,25H,1-2,7-9,14-18H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： VWLSPWFAYDGBGE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(CC(NCCCC(=O)O)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

4-3-Cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172386-77-3, known as 4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound combines several functional groups, including a cyclopentyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid derivative. Its structure and properties make it a valuable tool in organic synthesis, drug design, and materials science.

The presence of the cyclopentyl group contributes to the molecule's stability and enhances its hydrophobicity, which is crucial for its applications in drug delivery systems. The Fmoc group, widely used in peptide synthesis, serves as a protecting group for amino acids, ensuring precise control over the synthesis process. This feature makes the compound particularly useful in the development of bioactive molecules and complex organic structures.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. For instance, researchers have explored the use of similar molecules as building blocks for creating bioactive agents targeting specific cellular pathways. The combination of the cyclopentyl and Fmoc groups in this compound provides a unique platform for designing molecules with tailored pharmacokinetic properties.

In addition to its role in organic synthesis, this compound has shown promise in materials science. Its structural complexity and functional diversity make it a candidate for applications in polymer chemistry and nanotechnology. For example, derivatives of this compound have been investigated for their potential use in creating stimuli-responsive materials that can adapt to environmental changes.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions. The use of advanced techniques such as microwave-assisted synthesis and catalytic methods has enabled researchers to achieve higher yields and better purity levels. These advancements have significantly contributed to the scalability of the synthesis process, making it more accessible for industrial applications.

In terms of biological activity, this compound has demonstrated interesting properties in preliminary assays. Its ability to interact with specific proteins and enzymes suggests potential applications in drug discovery. Researchers are currently exploring its potential as a lead compound for developing treatments targeting various diseases, including cancer and neurodegenerative disorders.

The integration of cutting-edge research findings into the development of this compound underscores its versatility and importance in modern chemistry. As scientists continue to uncover new applications and optimize its properties, this compound is expected to play an increasingly significant role in both academic and industrial settings.